Cas no 668276-43-5 (methyl 3,4-diamino-5-methylbenzoate)
668276-43-5 structure
Product Name:methyl 3,4-diamino-5-methylbenzoate
CAS No:668276-43-5
MF:C9H12N2O2
MW:180.203782081604
MDL:MFCD16036713
CID:1011780
PubChem ID:21098150
Update Time:2025-04-20
methyl 3,4-diamino-5-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3,4-diamino-5-methylbenzoate
- methyl 3,4-diamino-5-methyl-benzoate
- SCHEMBL637391
- Benzoic acid, 3,4-diamino-5-methyl-, methyl ester
- PWBQQBYVZKTMOV-UHFFFAOYSA-N
- AKOS027196657
- METHYL3,4-DIAMINO-5-METHYLBENZOATE
- Z1255463424
- 3,4-Diamino-5-methyl-benzoic acid methyl ester
- 668276-43-5
- CS-0371060
- DTXSID001294606
- EN300-244646
- DB-430991
- G74202
-
- MDL: MFCD16036713
- Inchi: 1S/C9H12N2O2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,10-11H2,1-2H3
- InChI Key: PWBQQBYVZKTMOV-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(=C(C)C=1)N)N)=O
Computed Properties
- Exact Mass: 180.08996
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 78.3Ų
Experimental Properties
- PSA: 78.34
methyl 3,4-diamino-5-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M342090-10mg |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M342090-50mg |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | M342090-100mg |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 100mg |
$ 340.00 | 2022-06-03 | ||
| Enamine | EN300-244646-0.05g |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 95% | 0.05g |
$212.0 | 2024-06-19 | |
| Enamine | EN300-244646-0.1g |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 95% | 0.1g |
$317.0 | 2024-06-19 | |
| Enamine | EN300-244646-0.25g |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 95% | 0.25g |
$452.0 | 2024-06-19 | |
| Enamine | EN300-244646-0.5g |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 95% | 0.5g |
$713.0 | 2024-06-19 | |
| Enamine | EN300-244646-1.0g |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 95% | 1.0g |
$914.0 | 2024-06-19 | |
| Enamine | EN300-244646-2.5g |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 95% | 2.5g |
$1791.0 | 2024-06-19 | |
| Enamine | EN300-244646-5.0g |
methyl 3,4-diamino-5-methylbenzoate |
668276-43-5 | 95% | 5.0g |
$2650.0 | 2024-06-19 |
methyl 3,4-diamino-5-methylbenzoate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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